![molecular formula C15H13FN2O3 B4074276 N-(2-fluorophenyl)-2-(4-nitrophenyl)propanamide](/img/structure/B4074276.png)
N-(2-fluorophenyl)-2-(4-nitrophenyl)propanamide
Overview
Description
N-(2-fluorophenyl)-2-(4-nitrophenyl)propanamide, commonly known as FENPOX, is a chemical compound that belongs to the class of amides. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of FENPOX is not fully understood. However, it is believed to exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and reducing the activity of cyclooxygenase enzymes. FENPOX has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the activity of anti-apoptotic proteins.
Biochemical and Physiological Effects
FENPOX has been shown to exhibit significant biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. Additionally, FENPOX has been shown to reduce the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins that contribute to inflammation and pain. FENPOX has also been found to induce apoptosis in cancer cells and inhibit the growth and proliferation of tumor cells.
Advantages and Limitations for Lab Experiments
FENPOX has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yield and purity. Additionally, FENPOX has been extensively studied for its potential applications in medicinal chemistry and pharmacology, making it a promising candidate for further research. However, there are also some limitations to using FENPOX in lab experiments. It is highly toxic and must be handled with care. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
There are several future directions for the research on FENPOX. One potential direction is to further investigate its anti-inflammatory and analgesic properties and its potential applications in the treatment of various inflammatory diseases. Another potential direction is to explore its antitumor activity and its potential applications in the development of anticancer drugs. Additionally, further research is needed to fully understand the mechanism of action of FENPOX and its potential limitations and side effects.
Conclusion
In conclusion, FENPOX is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It can be synthesized through a multistep process and has been extensively studied for its anti-inflammatory, analgesic, and antitumor properties. Further research is needed to fully understand its mechanism of action and its potential applications in the development of new drugs.
Scientific Research Applications
FENPOX has been extensively studied for its potential applications in medicinal chemistry and pharmacology. It has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases such as arthritis, asthma, and multiple sclerosis. Additionally, FENPOX has been found to possess potent antitumor activity, making it a potential candidate for the development of anticancer drugs.
properties
IUPAC Name |
N-(2-fluorophenyl)-2-(4-nitrophenyl)propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FN2O3/c1-10(11-6-8-12(9-7-11)18(20)21)15(19)17-14-5-3-2-4-13(14)16/h2-10H,1H3,(H,17,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJLBXQXVRHIZMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)[N+](=O)[O-])C(=O)NC2=CC=CC=C2F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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